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Compound of Interest

5-Fluoro-4-hydrazinyl-2-
Compound Name:
methoxypyrimidine

Cat. No.: B062747

For immediate reference, 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine is classified as a
hazardous substance and must be disposed of as hazardous chemical waste. According to the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is toxic if
swallowed and may be self-heating in large quantities.[1] This guide provides essential safety
and logistical information for the proper disposal of 5-Fluoro-4-hydrazinyl-2-
methoxypyrimidine, ensuring the safety of laboratory personnel and compliance with
regulations.

Immediate Safety Protocols & Hazard Summary

Researchers and laboratory personnel must handle 5-Fluoro-4-hydrazinyl-2-
methoxypyrimidine with extreme caution, utilizing appropriate personal protective equipment
(PPE) at all times. This includes, but is not limited to, chemical-resistant gloves, safety goggles,
and a lab coat. All handling of the solid compound or its solutions should be performed in a
certified chemical fume hood to avoid inhalation of dust or vapors.

Hazard Classification:
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Hazard Statement

GHS Classification

Precautionary Statement
Highlights

H301: Toxic if swallowed

Acute Toxicity, Oral (Category
3)

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P316: IF
SWALLOWED: Get
emergency medical help

immediately.[1]

H252: Self-heating in large

guantities; may catch fire

Self-heating substances and

mixtures (Category 2)

P235: Keep cool. P407:
Maintain air gap between
stacks or pallets. P413: Store
bulk masses greater than ...
kg/... Ibs at temperatures not
exceeding ... °C/... °F. P420:
Store separately.[1]

(Potential) H314: Causes
severe skin burns and eye

damage

Skin Corrosion/Irritation

P280: Wear protective gloves/
protective clothing/ eye
protection/ face protection.
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with water/
shower. P305+P351+P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

(Potential) Irritant

P362+P364: Take off
contaminated clothing and

wash it before reuse.[2]

Step-by-Step Disposal Procedure
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The disposal of 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine and any materials contaminated
with it must follow a strict protocol to ensure safety and regulatory compliance.

1. Waste Segregation and Collection:

e Solid Waste: Collect pure 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine waste, including
any contaminated spatulas or weigh boats, in a dedicated, properly labeled, and sealed
hazardous waste container.

» Liquid Waste: Collect solutions containing 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine in
a separate, sealed, and clearly labeled hazardous waste container.

o Contaminated Labware: Disposable labware (e.g., pipette tips, gloves, bench paper) that has
come into contact with the compound must be disposed of as hazardous solid waste. Place
these items in a designated, sealed waste bag or container.[3]

o Sharps: Any contaminated needles or other sharps must be placed in a designated sharps
container for hazardous chemical waste.[3]

2. Container Labeling:
o All waste containers must be clearly labeled with the words "Hazardous Waste."

e The full chemical name, "5-Fluoro-4-hydrazinyl-2-methoxypyrimidine," and the CAS
number (166524-64-7) must be written on the label.

3. Storage of Hazardous Waste:

o Store hazardous waste containers in a designated, secure area away from incompatible
materials. While specific incompatibility data for this compound is limited, as a general
precaution for pyrimidine and hydrazine derivatives, store it away from strong acids and
strong oxidizing agents.[3]

e The storage area should be well-ventilated.
e Ensure all containers are tightly sealed to prevent leaks or spills.[3]

4. Professional Disposal:
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e Do not attempt to dispose of this chemical through standard laboratory drains or as regular
trash.[3]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.[3]

e The disposal of 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine must be handled by a
licensed hazardous waste disposal company.[3]

Spill Containment and Cleanup
In the event of a spill, immediate and appropriate action is critical.

» For solid spills: Carefully cover the spill with an absorbent material suitable for chemical
spills. Avoid raising dust. Gently sweep the material into a designated hazardous waste

container.[2][3]

o For liquid spills: Cover the spill with a chemical absorbent. Once absorbed, carefully collect
the material and place it in a sealed hazardous waste container.[3]

o After cleanup, wash the area with large amounts of water, and prevent runoff into drains.[2]

Logical Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal of 5-
Fluoro-4-hydrazinyl-2-methoxypyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062747#5-fluoro-4-hydrazinyl-2-methoxypyrimidine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b062747#5-fluoro-4-hydrazinyl-2-methoxypyrimidine-proper-disposal-procedures
https://www.benchchem.com/product/b062747#5-fluoro-4-hydrazinyl-2-methoxypyrimidine-proper-disposal-procedures
https://www.benchchem.com/product/b062747#5-fluoro-4-hydrazinyl-2-methoxypyrimidine-proper-disposal-procedures
https://www.benchchem.com/product/b062747#5-fluoro-4-hydrazinyl-2-methoxypyrimidine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b062747?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

